Cas no 2490398-82-6 (Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpyrrolidine-1-carboxylate
• CAS No: 2490398-82-6
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• MDL: MFCD32852340
• CID: 5670603
• PubChem ID: 155820839
• Update Time: 2025-06-26

Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpyrrolidine-1-carboxylate
• EN300-26983409
• 2490398-82-6

• MDL： MFCD32852340
• Inchi： 1S/C13H25NO3/c1-12(2,3)17-11(16)14-8-10(6-7-15)13(4,5)9-14/h10,15H,6-9H2,1-5H3
• InChI Key： AQXRKRKAAJHHNH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CCO)C(C)(C)C1)=O

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpyrrolidine-1-carboxylate

Introduction to Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpyrrolidine-1-carboxylate (CAS No. 2490398-82-6)

Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpyrrolidine-1-carboxylate, with the chemical formula C₁₁H₂₁O₃, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2490398-82-6, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a tert-butyl group, a 2-hydroxyethyl moiety, and a dimethylpyrrolidine core makes this molecule a versatile candidate for further exploration in synthetic chemistry and pharmacological studies.

The structure of Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpyrrolidine-1-carboxylate features a pyrrolidine ring substituted with a carboxylate group at the 1-position, a 2-hydroxyethyl chain at the 4-position, and a tert-butyl group at the 3-position. This specific arrangement of functional groups imparts unique physicochemical properties that make it an attractive scaffold for drug design. The tert-butyl group enhances the lipophilicity of the molecule, while the hydroxyethyl chain introduces hydrophilicity, creating a balance that could be beneficial for membrane permeability and bioavailability.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage complex molecular architectures to achieve high specificity and efficacy. Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpyrrolidine-1-carboxylate has been explored as a potential intermediate in the synthesis of various pharmacologically active compounds. Its dimethylpyrrolidine core is particularly noteworthy, as it is found in several bioactive molecules that exhibit significant therapeutic potential. The pyrrolidine scaffold is known for its ability to mimic natural bioactive molecules and interact with biological targets in a manner that can lead to potent pharmacological effects.

One of the most compelling aspects of Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpyrrolidine-1-carboxylate is its potential application in the development of small-molecule drugs targeting neurological disorders. The hydroxyethyl group and the carboxylate moiety can serve as points for further functionalization, allowing chemists to tailor the molecule for specific biological activities. Recent studies have demonstrated that pyrrolidine derivatives can modulate neurotransmitter receptors and ion channels, making them promising candidates for treating conditions such as epilepsy, depression, and Alzheimer's disease.

The synthesis of Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpyrrolidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The tert-butyl group, being sterically hindered, necessitates precise control over reaction conditions to avoid side products. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to enhance the efficiency of the synthetic route. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for biological activity.

From a computational chemistry perspective, Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpyrrolidine-1-carboxylate has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Computer simulations have revealed that the hydroxyethyl group can form hydrogen bonds with polar residues in protein binding pockets, while the carboxylate moiety can engage in salt bridge interactions. These insights have guided medicinal chemists in designing analogs with enhanced binding affinity and selectivity.

The pharmaceutical industry has shown particular interest in exploring Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpyrrolidine-1-carboxylate as a building block for novel drug candidates. Its unique structural features make it suitable for targeting a wide range of diseases beyond neurological disorders. For instance, its ability to interact with enzymes and receptors involved in metabolic pathways suggests potential applications in treating conditions such as diabetes and obesity. Additionally, its lipophilic nature may make it an excellent candidate for developing topical formulations for skin disorders.

In conclusion, Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpyrrolidine-1-carboxylate (CAS No. 2490398-82-6) represents a promising compound in pharmaceutical research with diverse applications across multiple therapeutic areas. Its unique structural composition and functional groups provide a rich foundation for further chemical manipulation and biological investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpyrrolidine-1-carboxylate are poised to play a significant role in the next generation of pharmaceuticals.